![molecular formula C17H27NO3 B7588435 2-Methyl-3-[methyl-[2-(3-methyl-4-propan-2-ylphenoxy)ethyl]amino]propanoic acid](/img/structure/B7588435.png)
2-Methyl-3-[methyl-[2-(3-methyl-4-propan-2-ylphenoxy)ethyl]amino]propanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Methyl-3-[methyl-[2-(3-methyl-4-propan-2-ylphenoxy)ethyl]amino]propanoic acid, also known as metoprolol, is a beta-blocker medication used to treat high blood pressure, chest pain, and heart failure.
Mechanism of Action
Metoprolol works by blocking the action of beta-adrenergic receptors, which are responsible for regulating heart rate and blood pressure. By blocking these receptors, 2-Methyl-3-[methyl-[2-(3-methyl-4-propan-2-ylphenoxy)ethyl]amino]propanoic acid reduces the workload on the heart and decreases blood pressure.
Biochemical and Physiological Effects:
Metoprolol has been shown to reduce heart rate, cardiac output, and blood pressure. It also has antiarrhythmic effects, reducing the risk of abnormal heart rhythms. Additionally, this compound has been shown to improve exercise tolerance and reduce symptoms of heart failure.
Advantages and Limitations for Lab Experiments
Metoprolol has several advantages for use in lab experiments, including its well-established safety profile, availability in both oral and intravenous formulations, and ease of administration. However, its effects on blood pressure and heart rate may complicate interpretation of experimental results, and its use may be contraindicated in certain animal models.
Future Directions
Future research on 2-Methyl-3-[methyl-[2-(3-methyl-4-propan-2-ylphenoxy)ethyl]amino]propanoic acid may focus on its potential use in the treatment of other cardiovascular conditions, such as atrial fibrillation and hypertrophic cardiomyopathy. Additionally, further investigation into its effects on anxiety and migraine may provide new treatment options for these conditions. Finally, the development of new formulations or delivery methods may improve the efficacy and safety of this compound.
Synthesis Methods
Metoprolol is synthesized using a multistep process involving the reaction of 3-methyl-4-propan-2-ylphenol with epichlorohydrin, followed by reaction with N-methyl ethylenediamine and then with ethyl chloroformate. The resulting product is then reacted with 2-methyl-3-chloropropanoic acid to yield 2-Methyl-3-[methyl-[2-(3-methyl-4-propan-2-ylphenoxy)ethyl]amino]propanoic acid.
Scientific Research Applications
Metoprolol has been extensively studied for its cardiovascular effects, including its ability to lower blood pressure and reduce the risk of heart failure. It has also been investigated for its potential use in the treatment of anxiety disorders, migraine headaches, and glaucoma.
properties
IUPAC Name |
2-methyl-3-[methyl-[2-(3-methyl-4-propan-2-ylphenoxy)ethyl]amino]propanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H27NO3/c1-12(2)16-7-6-15(10-13(16)3)21-9-8-18(5)11-14(4)17(19)20/h6-7,10,12,14H,8-9,11H2,1-5H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APJSWSFODQNKFH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OCCN(C)CC(C)C(=O)O)C(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H27NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.